Cas no 2228367-00-6 (tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228367-00-6
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6097836
• PubChem ID: 165620062
• Update Time: 2025-07-04

tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate
• EN300-1874042
• 2228367-00-6
• tert-butyl N-[2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H18ClNO4/c1-13(2,3)20-12(19)16-14(4,8-17)10-7-9(15)5-6-11(10)18/h5-8,18H,1-4H3,(H,16,19)
• InChI Key： TXLRBOWOOYNJAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C=O)(C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228367-00-6)

Tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2228367-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the presence of a 5-chloro-2-hydroxyphenyl moiety, contribute to its unique reactivity and potential utility in drug development.

The N-substituted carbamate functionality in this compound is particularly noteworthy, as it serves as a critical pharmacophore in many therapeutic agents. Carbamates are known for their ability to act as bioisosteres, allowing for modifications that can enhance drug properties such as solubility, metabolic stability, and binding affinity. The 1-oxopropan-2-yl group further adds to the complexity of this molecule, providing a reactive site for further functionalization during synthetic processes. This structural motif is often employed in the design of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their potential applications in treating various diseases. The 5-chloro-2-hydroxyphenyl ring in Tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate is particularly significant, as halogenated aromatic rings are frequently found in biologically active molecules. These substituents can enhance binding interactions with biological targets by improving lipophilicity and electronic properties. The hydroxyl group on the aromatic ring also introduces the possibility for further derivatization, such as etherification or esterification, which can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The tert-butyl group, a common protective group in organic synthesis, not only stabilizes reactive centers but also influences the overall physicochemical properties of the molecule. This makes it an attractive candidate for further exploration in medicinal chemistry. Additionally, the presence of both chlorine and hydroxyl substituents on the aromatic ring suggests that this compound may exhibit dual functionality, allowing it to interact with multiple biological pathways simultaneously.

Recent studies have highlighted the importance of carbamate-based compounds in addressing unmet medical needs. For instance, researchers have explored derivatives of this class for their potential antiviral and anti-inflammatory properties. The structural framework of Tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate aligns well with these efforts, as it provides a scaffold that can be modified to target specific disease mechanisms. The ability to fine-tune its structure while maintaining core pharmacophoric elements makes it a valuable asset in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include condensation reactions between carbamic acid derivatives and appropriate aldehydes or ketones, followed by protection-deprotection strategies to introduce the tert-butyl group effectively. The introduction of the 5-chloro-2-hydroxyphenyl moiety often involves halogenation and hydroxylation techniques, which must be carefully optimized to avoid unwanted side products.

In terms of applications, this compound has shown promise in preclinical studies as a precursor for more complex drug molecules. Its versatility allows chemists to explore various modifications, such as replacing or altering functional groups to improve bioavailability or target specificity. The growing emphasis on precision medicine has further fueled interest in such versatile intermediates, as they enable the rapid design and synthesis of tailored therapeutic agents.

The chemical properties of Tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate, including its solubility profile and stability under different conditions, are also critical factors that influence its utility in pharmaceutical applications. These properties must be thoroughly characterized to ensure that the compound behaves predictably during formulation and administration. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and assess purity.

As research continues to evolve, new methodologies for synthesizing and modifying carbamate-based compounds are being developed. These advancements not only improve efficiency but also open up new possibilities for structural diversity. For example, catalytic approaches using transition metals have been explored to facilitate selective functionalization at specific sites within the molecule. Such innovations are essential for expanding the chemical space available for drug discovery.

The role of computational chemistry has also become increasingly important in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques allow researchers to visualize how different structural modifications might affect interactions with biological targets. This information can guide experimental design and help identify promising candidates for further development.

In conclusion,Tert-butyl N-2-(5-chloro-2-hydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228367-00-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its unique combination of functional groups makes it an excellent candidate for further exploration as an intermediate in synthesizing novel therapeutic agents. As research progresses，this compound is likely to play an increasingly important role in addressing complex medical challenges through innovative chemical solutions.